Cas no 20103-09-7 (2,5-Dichloro-1,4-phenylenediamine)

• Product Name: 2,5-Dichloro-1,4-phenylenediamine
• CAS No: 20103-09-7
• MF: C₆H₆Cl₂N₂
• MW: 177.031239032745
• MDL: MFCD00007902
• CID: 51468
• PubChem ID: 87568337
• Update Time: 2025-04-18

2,5-Dichloro-1,4-phenylenediamine Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichlorobenzene-1,4-diamine
• 2,5-dichloro-1,4-Benzenediamine
• 2,5-DICHLORO P.P.D
• 2,5-Dichloro-1,4-diaminobenzene
• BUTTPARK 100\01-20
• AURORA KA-7368
• 2.5-DICHLORO-1.4-BENZENEDIAMINE
• 2,5-DICHLORO-1,4-PHENYLENEDIAMINE
• 2,5 DICHLORO PPD
• 2,5-DICHLORO-P-PHENYLENEDIAMINE
• 2,6-Dichlorobenzene-1,4-diamine
• 2.5-Dichloro-p-phenylenediamine
• 1,4-Diamino-2,5-dichlorobenzene
• 1,4-Diamino-3,6-dichlorobenzene
• 2,4-DICHLOROPHENOL (13C6)
• 2,5-dichloro-benzene-1,4-diamine
• 2,5-Dichlor-p-phenylendiamin
• EINECS 243-512-1
• p-Phenylenediamine,2,5-dichloro
• 1,4-Benzenediamine, 2,5-dichloro-
• p-Phenylenediamine, 2,5-dichloro-
• 9CCW77BAXP
• Benzene, 2,5-dichloro, 1,4-diamino
• 2,5-Dichlor-1,4-fenylendiamin [Czech]
• 2,5-Dichloro-4-phenylenediamine
• 2,5-Dichlor-1,4-fenylendiamin
• PubChem20582
• A
• MLS000105702
• SCHEMBL64092
• CS-W010761
• 2,5-DICHLORO-1,4-P-PHENYLENEDIAMINE
• Z104478506
• QAYVHDDEMLNVMO-UHFFFAOYSA-N
• Q-200193
• 4-AMINO-2,5-DICHLOROANILINE
• A814245
• CCG-2308
• EN300-20515
• UNII-9CCW77BAXP
• 20103-09-7
• 2,5-DIAMINO-1,4-DICHLOROBENZENE
• Cambridge id 5180455
• Q27272358
• 2,5-Dichloro-p-phenylenediamine, 97%
• AKOS000119429
• NS00020766
• InChI=1/C6H6Cl2N2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H,9-10H
• CHEMBL1450518
• 1,4-dichlorocyclohexa-3,5-diene-1,2-diamine;2,5-Dichloro-1,4-phenylenediamine
• D1873
• AMY40832
• FT-0610285
• HMS2397A15
• AS-13546
• HSDB 6248
• 2,5-DICHLORO-1,4-BENZENEDIAMINE [HSDB]
• SY049081
• YSWG733
• SMR000102680
• MFCD00007902
• DTXSID8066557
• DB-045089
• 2,5-Dichloro-1,4-phenylenediamine

• MDL： MFCD00007902
• Inchi： 1S/C6H6Cl2N2/c7-3-1-5(9)4(8)2-6(3)10/h1-2H,9-10H2
• InChI Key： QAYVHDDEMLNVMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N)Cl)N

Computed Properties

• Exact Mass: 175.99100
• Monoisotopic Mass: 175.991
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 52

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.4668 (rough estimate)
• Melting Point: 164.0 to 168.0 deg-C
• Boiling Point: 291.88°C (rough estimate)
• Flash Point: 137.5±26.5 °C
• Refractive Index: 1.6400 (estimate)
• PSA: 52.04000
• LogP: 3.32020
• Solubility: Not determined

2,5-Dichloro-1,4-phenylenediamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36/37/39
• FLUKA BRAND F CODES：9
• RTECS：SS9150000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C
• Risk Phrases：R22
• Safety Term：S26-S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons